4-(3,4,5-Trimethyl-piperazin-1-yl)-phenylamine

• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol
• IUPAC Name: 4-(3,4,5-trimethylpiperazin-1-yl)aniline
• InChI: InChI=1S/C13H21N3/c1-10-8-16(9-11(2)15(10)3)13-6-4-12(14)5-7-13/h4-7,10-11H,8-9,14H2,1-3H3
• InChI Key: VRPRJZRWGBWKAK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(N1C)C)C2=CC=C(C=C2)N

Description

4-(3,4,5-Trimethyl-piperazin-1-yl)-phenylamine is a useful research compound. Its molecular formula is C13H21N3 and its molecular weight is 219.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Using the procedure described for the preparation of 4Z)-6-bromo-4-({[4-(3,5-dimethylpiperazin-1-yl)phenyl]amino}methylene)isoquinoline-1,3(2H,4H)-dione, after purified using silica gel chromatography (using 5% MeOH/CHCl3 as solvent), 0.68 g (91.0% yield) of light brown solid is obtained from 0.45 g (1.60 mmol) of (4E)-6-bromo-4-(methoxymethylene)isoquinoline-1,3(2H,4H)-dione, and 0.38 g (1.76 mmol) of 4-(3,4,5-trimethyl-piperazin-1-yl)-phenylamine: mp 213-214° C.; MS (ESI) m/z 469.1-471.1 (M+H)+1

Synthesis routes and methods II

Procedure details

Using the procedure described for the preparation of 4Z)-6-bromo-4-({[4-(3,5-dimethylpiperazin-1-yl)phenyl]amino}methylene)isoquinoline-1,3(2H,4H)-dione, 0.089 g (56.7% yield) of light brown solid is obtained from 0.10 g (0.30 mmol) of (4E)-6-iodo-4-(methoxymethylene)isoquinoline-1,3(2H,4H)-dione, and 0.073 g (0.33 mmol) of 4-(3,4,5-trimethyl-piperazin-1-yl)-phenylamine after purified by column chromatography over silica gel using 5% MeOH/CHCl3 as eluent: mp 224-225° C.; MS (ESI) m/z 517.1 (M+H)+1